Cas no 13205-58-8 (2-Nonylamine)

• Product Name: 2-Nonylamine
• CAS No: 13205-58-8
• MF: C₉H₂₁N
• MW: 143.26974272728
• CID: 49100
• PubChem ID: 12878166
• Update Time: 2025-10-31

2-Nonylamine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminononane
• (S)-(+)-2-Aminononane
• (S)-1-Methyloctylamine~(2S)-Nonylamine
• 1-Methyl-octylamin
• 1-methyl-octylamine
• 2-Nonanamine
• 1-Methyloctylamine
• 2-Aminononane
• 2-Nonylamine
• (2S)-Nonylamine
• RARECHEM AN KC 0239
• (S)-1-Methyloctylamine
• 2-NONYLAMINE 98%
• (S)-(+)-2-AMINONONANE: CHIPROS 99%, EE 99%
• ?2-Nonanamine
• FT-0605141
• ALXIFCUEJWCQQL-UHFFFAOYSA-N
• 2-amino-nonane
• FT-0605311
• 13205-58-8
• SCHEMBL276602
• FT-0695418
• AKOS009159054
• Q5651239
• AS-56422
• nonan-2-amine
• DTXSID70512165

• Inchi： 1S/C9H21N/c1-3-4-5-6-7-8-9(2)10/h9H,3-8,10H2,1-2H3
• InChI Key： ALXIFCUEJWCQQL-UHFFFAOYSA-N
• SMILES： NC(C)CCCCCCC

Computed Properties

• Exact Mass: 143.16700
• Monoisotopic Mass: 143.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.790
• Boiling Point: 191 ºC
• Flash Point: 70 ºC
• Refractive Index: 1.4271
• PSA: 26.02000
• LogP: 3.39440
• Sensitiveness: Air Sensitive
• Solubility: Not determined

2-Nonylamine Security Information

• Hazardous Material transportation number：UN 2735
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• HazardClass：8
• PackingGroup：II

Additional information on 2-Nonylamine

Recent Advances in the Study of 2-Nonylamine (CAS: 13205-58-8) in Chemical Biology and Pharmaceutical Research

2-Nonylamine (CAS: 13205-58-8) is a long-chain alkylamine that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications. Recent studies have explored its role as a surfactant, a building block for drug synthesis, and a modulator of biological membranes. This research brief synthesizes the latest findings on 2-Nonylamine, focusing on its chemical properties, biological interactions, and potential therapeutic applications.

One of the key areas of interest is the use of 2-Nonylamine in drug delivery systems. A 2023 study published in the Journal of Controlled Release demonstrated that 2-Nonylamine-based liposomes exhibit enhanced stability and improved cellular uptake compared to traditional formulations. The study highlighted the compound's ability to interact with phospholipid bilayers, making it a promising candidate for targeted drug delivery, particularly in cancer therapeutics.

In addition to its pharmaceutical applications, 2-Nonylamine has been investigated for its antimicrobial properties. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that derivatives of 2-Nonylamine exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study identified the amine's hydrophobic tail as a critical factor in disrupting bacterial cell membranes, suggesting potential for developing novel antibiotics.

Another groundbreaking study, featured in ACS Chemical Biology, explored the role of 2-Nonylamine in modulating enzyme activity. Researchers found that the compound acts as an allosteric regulator of certain lipases, enhancing their catalytic efficiency under specific conditions. This discovery opens new avenues for industrial enzyme applications, such as biodiesel production and bioremediation.

Despite these promising findings, challenges remain in the widespread adoption of 2-Nonylamine-based technologies. A recent review in Advanced Drug Delivery Reviews pointed out the need for further toxicological studies to assess the long-term safety of 2-Nonylamine-containing formulations. Additionally, scalability and cost-effectiveness of synthesis methods require optimization to meet industrial demands.

In conclusion, 2-Nonylamine (CAS: 13205-58-8) continues to emerge as a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span drug delivery, antimicrobial therapy, and enzyme modulation, though further research is needed to address existing limitations. The compound's unique chemical properties and biological interactions position it as a valuable tool for future innovations in the field.